5-Chloro-3-(fluorosulfonyl)-2-methylbenzoic acid

Specification

• Molecular Formula: C8H6ClFO4S
• Molecular Weight: 252.65 g/mol
• IUPAC Name: 5-chloro-3-fluorosulfonyl-2-methylbenzoic acid
• Standard InChI: InChI=1S/C8H6ClFO4S/c1-4-6(8(11)12)2-5(9)3-7(4)15(10,13)14/h2-3H,1H3,(H,11,12)
• Standard InChI Key: YESUULXBMDZKRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1S(=O)(=O)F)Cl)C(=O)O

Introduction

5-Chloro-3-(fluorosulfonyl)-2-methylbenzoic acid is a complex organic compound with the molecular formula C₈H₆ClFO₄S and a molecular weight of 252.65 g/mol. This compound belongs to the benzoic acid family and features a chlorinated benzene ring, a fluorosulfonyl group, and a methyl substituent. The presence of these functional groups imparts significant chemical reactivity, making it a versatile compound in organic synthesis and potentially useful in various biological contexts.

Synthesis and Applications

In terms of applications, compounds with fluorosulfonyl groups are often explored for their potential in enzyme inhibition and drug design. The fluorosulfonyl group can form strong interactions with active sites of enzymes, leading to potential inhibition or modulation of their activity. This property makes such compounds interesting for targeting specific enzymes involved in disease pathways.

Biological Activity and Potential

While specific biological activity data for 5-Chloro-3-(fluorosulfonyl)-2-methylbenzoic acid is limited, compounds with similar structures have been studied for their enzyme inhibition properties. The fluorosulfonyl group is particularly notable for its ability to interact with enzymes, suggesting potential applications in drug development.

Compound	Key Features	Biological Activity
3-Chloro-5-(fluorosulfonyl)-2-methylbenzoic acid	Chlorinated benzene ring, fluorosulfonyl group	Enzyme inhibition, potential drug design applications
4-Chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid	Hydroxyl group provides additional reactivity	Potential antimicrobial properties

Research Findings and Future Directions

Future research directions could include investigating the compound's interactions with specific enzymes and assessing its efficacy in drug design contexts. Additionally, exploring its synthesis and chemical transformations could provide insights into its utility in organic synthesis.